Cas no 3753-81-9 (Benzoic acid,4,4'-[1,3-propanediylbis(oxy)]bis-)

Benzoic acid,4,4'-[1,3-propanediylbis(oxy)]bis- structure
3753-81-9 structure
Product Name:Benzoic acid,4,4'-[1,3-propanediylbis(oxy)]bis-
CAS No:3753-81-9
MF:C17H16O6
MW:316.305345535278
CID:308177
PubChem ID:24884111
Update Time:2025-04-19

Benzoic acid,4,4'-[1,3-propanediylbis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4,4'-[1,3-propanediylbis(oxy)]bis-
    • 1 3-BIS(P-CARBOXYPHENOXY)PROPANE
    • 1,3-bis(4-carboxyphenoxy) propame
    • 1,3-BIS(4-CARBOXYPHENOXY)PROPANE
    • 4,4'-propanediyldioxy-di-benzoic acid
    • 4,4'-(1,3-Propanediylbis(oxy))bis-benzoic acid
    • Cpp-bis
    • Tox21_112384_1
    • 1,3-bis(p-carboxy-phenoxy)propane
    • 4,4'-(Trimethylenedioxy)di-benzoic acid
    • FT-0648020
    • NCGC00166266-01
    • 1,3-Bis(4-carboxyphenoxy)propane, 97%
    • CS-0170480
    • Benzoic acid, 4,4'-(1,3-propanediylbis(oxy))bis-
    • 4,4'-(Propane-1,3-diylbis(oxy))dibenzoic acid
    • AKOS024319330
    • SCHEMBL118037
    • MLS004712035
    • 1,3-Bis(p-carboxyphenoxy)propane
    • Tox21_112384
    • A823744
    • CHEMBL1996738
    • DTXCID6026585
    • SMR003475007
    • YSZC1517
    • NCGC00166266-02
    • 4-[3-(4-carboxyphenoxy)propoxy]benzoic acid
    • 4,4'-[propane-1,3-diylbis(oxy)]dibenzoic acid
    • 1XMW35DTHB
    • 4,4-Propanediyldioxydibenzoicacid
    • 4,4'-[1,2-propanediylbis(oxy)]bis(benzoic acid)
    • 4,4-Propanediyldioxydibenzoic acid
    • NCGC00166266-03
    • PD014080
    • Benzoic acid, 4,4'-[1,3-propanediylbis(oxy)]bis-
    • CAS-3753-81-9
    • UNII-1XMW35DTHB
    • Q27253076
    • DTXSID8046585
    • 3753-81-9
    • 1,3-Bis-cpp
    • G70423
    • P(Cpp)
    • VBISQLWPGDULSX-UHFFFAOYSA-N
    • MDL： MFCD00089995
    • Inchi： 1S/C17H16O6/c18-16(19)12-2-6-14(7-3-12)22-10-1-11-23-15-8-4-13(5-9-15)17(20)21/h2-9H,1,10-11H2,(H,18,19)(H,20,21)
    • InChI Key： VBISQLWPGDULSX-UHFFFAOYSA-N
    • SMILES： O(C1C=CC(C(=O)O)=CC=1)CCCOC1C=CC(C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 316.09500
  • Monoisotopic Mass: 316.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 93.1A^2
  • XLogP3: 3

Experimental Properties

  • Density: 1.318g/cm3
  • Melting Point: 310 °C (lit.)
  • Boiling Point: 533.5ºC at 760 mmHg
  • Flash Point: 196.7ºC
  • Refractive Index: 1.602
  • PSA: 93.06000
  • LogP: 2.93090

Benzoic acid,4,4'-[1,3-propanediylbis(oxy)]bis- Security Information

  • Symbol: GHS07 GHS09
  • Signal Word：Warning
  • Hazard Statement： H317-H400
  • Warning Statement： P273-P280
  • Hazardous Material transportation number：UN 3077 9/PG 3
  • WGK Germany：3
  • Hazard Category Code： 43-50/53
  • Safety Instruction： 36/37-60-61
  • Hazardous Material Identification： Xi N
  • Risk Phrases：R43; R50/53

Benzoic acid,4,4'-[1,3-propanediylbis(oxy)]bis- Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Benzoic acid,4,4'-[1,3-propanediylbis(oxy)]bis- Pricemore >>

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Benzoic acid,4,4'-[1,3-propanediylbis(oxy)]bis-
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1PlusChem
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1P003DYA-250mg
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Ambeed
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Benzoic acid,4,4'-[1,3-propanediylbis(oxy)]bis- Production Method

Production Method 1

111-20-6 111-20-6
3753-81-9 3753-81-9
3753-81-9 3753-81-9
111-20-6 111-20-6
Reaction Conditions
1.1 1.5 h, 180 °C
Reference
Biodegradable interstitial release polymer loading a novel small molecule targeting Axl receptor tyrosine kinase and reducing brain tumor migration and invasion
Yen, S.-Y.; et al, Oncogene (2016, Oncogene (2016), 35(17), 2156-2165, 35(17), 2156-2165

Production Method 2

111-20-6 111-20-6
3753-81-9 3753-81-9
111-20-6 111-20-6
Reaction Conditions
1.1 Solvents: Acetic anhydride ;  20 min, 140 °C
Reference
A predictive mechanistic model of drug release from surface eroding polymeric nanoparticles
Stiepel, Rebeca T.; et al, Journal of Controlled Release (2022, Journal of Controlled Release (2022), 351, 883-895, 351, 883-895

Production Method 3

111-20-6 111-20-6
7575-23-7 7575-23-7
63521-92-6 63521-92-6
3753-81-9 3753-81-9
111-20-6 111-20-6
Reaction Conditions
Reference
Cellular Delivery of Hoechst 33342 Anticancer Drug from Crosslinked Poly(thioether anhydrides): A Cytotoxicity and Efficacy Study
Mohammed, Halimatu S.; et al, ACS Symposium Series (2020, ACS Symposium Series (2020), 1350, 63-77, 1350, 63-77

Production Method 4

111-20-6 111-20-6
3753-81-9 3753-81-9
3753-81-9 3753-81-9
111-20-6 111-20-6
Reaction Conditions
1.1 4 h, 150 °C
Reference
γ-Irradiation Stability of Saturated and Unsaturated Aliphatic Polyanhydrides-Ricinoleic Acid Based Polymers
Teomim, Doron; et al, Biomacromolecules (2001, Biomacromolecules (2001), 2(3), 1015-1022, 2(3), 1015-1022

Production Method 5

7575-23-7 7575-23-7
3753-81-9 3753-81-9
111-20-6 111-20-6
Reaction Conditions
Reference
Cellular Delivery of Hoechst 33342 Anticancer Drug from Crosslinked Poly(thioether anhydrides): A Cytotoxicity and Efficacy Study
Mohammed, Halimatu S.; et al, ACS Symposium Series (2020, ACS Symposium Series (2020), 1350, 63-77, 1350, 63-77

Benzoic acid,4,4'-[1,3-propanediylbis(oxy)]bis- Raw materials

Benzoic acid,4,4'-[1,3-propanediylbis(oxy)]bis- Preparation Products

Benzoic acid,4,4'-[1,3-propanediylbis(oxy)]bis- Related Literature

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